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Compound of Interest

Compound Name: 2-Fluoro-5-hydroxybenzoic acid

Cat. No.: B1304771

For Immediate Reference: Do not dispose of 2-Fluoro-5-hydroxybenzoic acid down the drain
or in regular trash. This compound requires disposal as hazardous chemical waste.

This guide provides essential safety and logistical information for the proper disposal of 2-
Fluoro-5-hydroxybenzoic acid, ensuring the safety of laboratory personnel and compliance
with environmental regulations. The following procedures are designed for researchers,
scientists, and drug development professionals who handle this chemical.

Hazard Profile and Safety Precautions

2-Fluoro-5-hydroxybenzoic acid is classified as a hazardous substance. According to safety
data sheets, it can cause skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[1][2] Some sources also indicate it may be harmful if swallowed
(H302) and cause serious eye damage (H318).[3][4] Therefore, appropriate personal protective
equipment (PPE) must be worn at all times when handling this chemical for disposal.

Table 1: Required Personal Protective Equipment (PPE) for Handling 2-Fluoro-5-
hydroxybenzoic Acid
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PPE Category Specification Citation(s)

Goggles compliant with
) European standard EN 166 or
Eye Protection [1]
NIOSH-approved safety

glasses with side-shields.

Protective gloves (e.g., nitrile

Hand Protection [1]
rubber).
) Long-sleeved clothing or a lab
Skin and Body . [1]
coat.

Use in a well-ventilated area. A
NIOSH/MSHA or European
) Standard EN 149 approved
Respiratory , , _ [1]
respirator is recommended if
dust is generated or if

exposure limits are exceeded.

Step-by-Step Disposal Protocol

The primary method for the disposal of 2-Fluoro-5-hydroxybenzoic acid is through an
approved hazardous waste disposal service.[2][5][6] This typically involves incineration in a
facility equipped with an afterburner and scrubber to neutralize harmful combustion byproducts.

[71[8]
1. Waste Collection and Segregation:

» Solid Waste: Collect un-used or waste 2-Fluoro-5-hydroxybenzoic acid in its original
container or a clearly labeled, compatible container.[6] The container must be tightly sealed.

o Contaminated Materials: Any materials, such as weighing paper, gloves, or wipes, that are
contaminated with the chemical should be collected in a separate, sealed, and clearly
labeled hazardous waste container.

o Solutions: If the chemical is in a solvent, it must be collected in a labeled, sealed container
designated for halogenated or non-halogenated organic waste, depending on the solvent
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used.

e Do Not Mix: Do not mix 2-Fluoro-5-hydroxybenzoic acid waste with other waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS) office.

[6]
2. Labeling:

» All waste containers must be clearly labeled with the full chemical name: "Waste 2-Fluoro-5-
hydroxybenzoic Acid" and the appropriate hazard symbols (e.g., irritant).

3. Storage:
o Store waste containers in a designated, secure waste accumulation area.

e This area should be a well-ventilated space, away from incompatible materials such as
strong oxidizing agents.[7]

o Keep containers tightly closed.[2][5]
4. Arrange for Pickup:

o Contact your institution's EHS office or a licensed chemical waste disposal contractor to
schedule a pickup.

o Follow all institutional and local regulations for waste manifest and transportation.[6][8]
5. Spill Management:

 In the event of a spill, avoid generating dust.[9]

o For small spills, carefully sweep the solid material into a designated waste container.[7]
» The affected area should then be decontaminated.

o All materials used for cleanup must be disposed of as hazardous waste.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Fluoro-5-hydroxybenzoic acid.

Start: Have 2-Fluoro-5-hydroxybenzoic
acid for disposal

:

Is the material pure solid or
in its original container?

No Yes

Is it contaminated labware
(gloves, wipes, etc.)?

Collect in a labeled, sealed

No Yes .
hazardous waste container.

Is it dissolved in a solvent?

Place in a designated, sealed
container for solid hazardous waste.

Collect in a labeled, sealed
waste solvent container.

No
(Cpnsult EHS)

Store waste in a designated,
secure, and ventilated area.

Contact Environmental Health & Safety (EHS)
or approved waste contractor for pickup.

[End: Proper DisposaD
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Caption: Disposal workflow for 2-Fluoro-5-hydroxybenzoic acid.

It is imperative to consult your institution's specific safety and disposal guidelines, as well as
local and national regulations, to ensure full compliance.[6][8] Always prioritize safety by using
the appropriate personal protective equipment and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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